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Compound of Interest

4-(Bromomethyl)-N,N-
Compound Name:
dimethylbenzenesulfonamide

Cat. No. B1337917

Essential Safety and Handling Guide for 4-
(Bromomethyl)-N,N-
dimethylbenzenesulfonamide

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Bromomethyl)-N,N-dimethylbenzenesulfonamide. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

o Name: 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide
e CAS Number: 3446-91-1[1]

e Molecular Formula: COH12BrNO2S[1]

e Molecular Weight: 278.17 g/mol [1]

Hazard Identification and Personal Protective
Equipment
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4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide is a hazardous substance that can
cause significant health effects. It is harmful if swallowed, inhaled, or in contact with skin. It is
also known to cause skin and serious eye irritation.[2]

Summary of Personal Protective Equipment (PPE) Recommendations:
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Change gloves
immediately if contaminated.
For prolonged or high-
exposure tasks, consider

double-gloving.[3]

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles that
meet ANSI Z.87.1 standards
are required. A face shield
should be worn over goggles
when there is a risk of
splashing or when handling

larger quantities.[3]

Body Protection

Laboratory coat

A flame-resistant or 100%
cotton lab coat should be worn
and fully buttoned to provide a
barrier against splashes and

skin contact.[3]

Respiratory Protection

Respirator (if necessary)

All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood, to avoid inhalation
of dust or vapors. If
engineering controls are
insufficient, a NIOSH-approved
respirator (e.g., N95 dust mask

for solids) may be required.[3]

Experimental Protocol: Safe Handling Procedure

1. Preparation and Engineering Controls:
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Ensure a calibrated and operational chemical fume hood is available.

Verify that an eyewash station and safety shower are readily accessible.[4]

Prepare the workspace within the fume hood by lining it with absorbent, disposable bench
paper.

Assemble all necessary equipment and reagents before handling the chemical.

. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above, ensuring a proper fit.

. Handling the Compound:

Conduct all manipulations of the solid compound, such as weighing and transferring, within
the chemical fume hood to minimize inhalation exposure.[3]

Use a spatula for transfers to avoid generating dust.[3]

If creating a solution, add the solid to the solvent slowly to avoid splashing.

. In Case of a Spill:

For a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[3]

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous
waste disposal.[3]

Clean the spill area with an appropriate solvent, followed by soap and water.[4]

. Decontamination and Waste Disposal:

Wipe down the work area within the fume hood with an appropriate solvent and then with
soap and water.

Dispose of all contaminated materials, including gloves, weigh boats, and paper towels, in a
designated, sealed, and clearly labeled hazardous waste container for solid waste.[3]
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e Solutions containing 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide should be
collected in a separate, labeled hazardous waste container for halogenated organic waste.[3]

» Dispose of all waste through an approved waste disposal plant, adhering to all local,
regional, and national regulations.[4]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

e If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell. If
skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash
before reuse.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Workflow for Handling 4-(Bromomethyl)-N,N-
dimethylbenzenesulfonamide
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Workflow for Safe Handling of 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide
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Caption: Workflow for the safe handling of 4-(Bromomethyl)-N,N-
dimethylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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